Cas no 19023-94-0 (Benzyl 2-aminoethyl(methyl)carbamate)

Benzyl 2-aminoethyl(methyl)carbamate is a carbamate-based compound featuring a benzyl-protected amine group and a methyl-substituted carbamate moiety. This structure imparts versatility in organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals. The benzyl group offers selective deprotection potential, enabling controlled functionalization, while the methyl substitution enhances stability under various reaction conditions. Its dual reactivity—amine and carbamate functionalities—facilitates its use in peptide coupling, polymer chemistry, and prodrug design. The compound is typically handled under inert conditions to preserve its integrity. Its balanced reactivity and protective group compatibility make it valuable for intermediate synthesis in medicinal chemistry and material science applications.

Benzyl 2-aminoethyl(methyl)carbamate structure

19023-94-0 structure

Product Name:Benzyl 2-aminoethyl(methyl)carbamate

CAS No:19023-94-0

MF:C₁₁H₁₆N₂O₂

MW:208.256942749023

MDL:MFCD15141956

CID:98305

PubChem ID:18978092

Update Time:2025-06-07

Benzyl 2-aminoethyl(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

- Benzyl 2-aminoethyl(methyl)carbamate
- benzyl N-(2-aminoethyl)-N-methylcarbamate
- Carbamicacid, N-(2-aminoethyl)-N-methyl-, phenylmethyl ester
- CBZ-N-METHYLETHYLENEDIAMINE
- Benzyl [2-(methylamino)ethyl]carbamate
- carbamic acid, N-[2-(methylamino)ethyl]-, phenylmethyl ester
- LogP
- N-(2-Aminoethyl)-N-methylcarbamic acid phenylmethyl ester
- N-CBZ-N-METHYLETHYLENEDIAMINE
- benzyl 2-aminoethyl(methyl)carbamate HCl
- N-Benzyloxycarbonyl-N-methylethylenediamine
- REF DUPL: N-Benzyloxycarbonyl-N-methylethylenediamine
- DIETHOXYPHOSPHINYLISOCYANATE
- Benzyl (2-aminoethyl)methylcarbamate
- (2-amino-ethyl)-methyl-carbamic acid benzyl ester
- Carbamic acid, N-(2-aminoethyl)-N-methyl-, phenylmethyl ester
- 19023-94-0
- SCHEMBL1329140
- BEIBNZUDHJCOKR-UHFFFAOYSA-N
- DTXSID10597052
- BENZYL2-AMINOETHYL(METHYL)CARBAMATE
- FT-0647951
- A813400
- MDL： MFCD15141956
- Inchi： 1S/C11H16N2O2/c1-13(8-7-12)11(14)15-9-10-5-3-2-4-6-10/h2-6H,7-9,12H2,1H3
- InChI Key： BEIBNZUDHJCOKR-UHFFFAOYSA-N
- SMILES： O(C(N(C)CCN)=O)CC1C=CC=CC=1

Computed Properties

Exact Mass: 208.12128
Monoisotopic Mass: 208.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 55.6Å²

Experimental Properties

Density: 1.118
PSA: 50.36

Benzyl 2-aminoethyl(methyl)carbamate Pricemore >>

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